Cas no 2228821-87-0 (methyl 2-hydroxy-3-(1H-indol-7-yl)propanoate)

• Product Name: methyl 2-hydroxy-3-(1H-indol-7-yl)propanoate
• CAS No: 2228821-87-0
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5971205
• PubChem ID: 165879969
• Update Time: 2025-06-07

methyl 2-hydroxy-3-(1H-indol-7-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(1H-indol-7-yl)propanoate
• 2228821-87-0
• EN300-1771296

• Inchi： 1S/C12H13NO3/c1-16-12(15)10(14)7-9-4-2-3-8-5-6-13-11(8)9/h2-6,10,13-14H,7H2,1H3
• InChI Key： ULTVVJQIBHKYIP-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC1C=CC=C2C=CNC=12

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.3Ų

Additional information on methyl 2-hydroxy-3-(1H-indol-7-yl)propanoate

Exploring Methyl 2-hydroxy-3-(1H-indol-7-yl)propanoate (CAS No. 2228821-87-0): A Versatile Compound in Modern Chemistry

In the ever-evolving field of organic chemistry, methyl 2-hydroxy-3-(1H-indol-7-yl)propanoate (CAS No. 2228821-87-0) has emerged as a compound of significant interest. This ester derivative, featuring an indole moiety and a hydroxypropanoate group, is gaining attention for its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are particularly intrigued by its structural uniqueness, which combines the aromaticity of indole with the reactivity of a hydroxy ester.

The compound's CAS number 2228821-87-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its IUPAC name, methyl 2-hydroxy-3-(1H-indol-7-yl)propanoate, reflects its molecular architecture, which includes a 7-substituted indole ring—a scaffold renowned for its prevalence in bioactive molecules. This structural feature aligns with current trends in drug discovery, where heterocyclic compounds like indoles are prioritized for their diverse pharmacological properties.

One of the most searched questions in AI-driven chemistry platforms is: "What are the synthetic routes for methyl 2-hydroxy-3-(1H-indol-7-yl)propanoate?" The answer lies in multi-step organic synthesis, often starting from 7-indoleacetic acid or its derivatives. Recent publications highlight innovative catalytic methods, such as enantioselective hydrogenation, to achieve high yields of this compound—a topic trending in green chemistry forums. These advancements address the growing demand for sustainable and cost-effective production techniques.

From a functional perspective, the hydroxypropanoate segment in CAS 2228821-87-0 offers reactivity hotspots for further derivatization. This adaptability makes it a valuable intermediate in designing small-molecule therapeutics, a hot topic in precision medicine. For instance, its potential as a precursor for neuroactive agents is under exploration, given indole's historical association with CNS-targeting drugs. Such applications resonate with the surge in searches for "indole-based drug candidates 2024" across academic and industry platforms.

Beyond pharmaceuticals, methyl 2-hydroxy-3-(1H-indol-7-yl)propanoate is being studied for its role in advanced materials. Its ability to participate in polymerization reactions and form metal-organic frameworks (MOFs) aligns with the booming interest in smart materials. Researchers are investigating its incorporation into biodegradable polymers—a response to the global push for eco-friendly alternatives, as reflected in trending keywords like "sustainable indole chemistry".

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis—techniques frequently queried in relation to CAS 2228821-87-0. The compound's chromatographic behavior and stability profiles are also subjects of active research, particularly for quality control in industrial settings. These aspects cater to the increasing emphasis on QC/QA protocols in chemical manufacturing, a recurring theme in regulatory discussions.

In conclusion, methyl 2-hydroxy-3-(1H-indol-7-yl)propanoate (CAS No. 2228821-87-0) represents a nexus of innovation across multiple disciplines. Its structural versatility, coupled with the commercial availability of key intermediates like 7-indoleacetic acid derivatives, positions it as a compound with enduring relevance. As research continues to uncover its potential—from drug discovery to material science—this molecule is poised to remain a focal point in both academic and industrial chemistry landscapes.